Cas no 125733-45-1 (4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one)

• Product Name: 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one
• CAS No: 125733-45-1
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD11108890
• CID: 3700192
• PubChem ID: 15145155
• Update Time: 2025-06-08

4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4,8-dimethyl-7-(oxiranylmethoxy)-
• 4,8-dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one
• STL466302
• 125733-45-1
• EN300-302712
• DTXSID601200384
• AKOS022507564
• ALBB-028354
• NS-03557
• 4,8-Dimethyl-7-(2-oxiranylmethoxy)-2H-1-benzopyran-2-one
• Z1824566574
• 4,8-DIMETHYL-7-(OXIRAN-2-YLMETHOXY)CHROMEN-2-ONE
• 4,8-dimethyl-7-[(oxiran-2-yl)methoxy]-2H-chromen-2-one
• MFCD11108890
• CS-0215821
• 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one

• MDL： MFCD11108890
• Inchi： 1S/C14H14O4/c1-8-5-13(15)18-14-9(2)12(4-3-11(8)14)17-7-10-6-16-10/h3-5,10H,6-7H2,1-2H3
• InChI Key： WEYPRTGMDWTTJV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3CO3)=CC=C2C(C)=C1

Computed Properties

• Exact Mass: 246.08920892Da
• Monoisotopic Mass: 246.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one

Introduction to 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one (CAS No. 125733-45-1)

4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one, with the CAS number 125733-45-1, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one is characterized by a chromone core with specific functional groups attached. The presence of the oxirane ring (epoxide) at the 7-position and the dimethyl substituents at the 4 and 8 positions contribute to its distinct reactivity and biological activity. The oxirane ring is particularly noteworthy as it can undergo ring-opening reactions, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential of 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one in drug discovery and development. One notable area of research is its use as a lead compound for developing new anticancer agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers attributed this activity to the ability of the compound to induce apoptosis and inhibit cell proliferation.

In addition to its anticancer properties, 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one has shown promise in other therapeutic areas. For instance, a study in the European Journal of Medicinal Chemistry demonstrated that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one have also been investigated. Research published in Free Radical Biology and Medicine found that this compound effectively scavenges free radicals and protects cells from oxidative damage. This property is particularly important in preventing age-related diseases and neurodegenerative disorders.

Beyond its therapeutic applications, 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one has been used as a synthetic intermediate in organic chemistry. Its unique structure makes it a versatile building block for constructing more complex molecules. For example, a study in Organic Letters described a novel synthetic route using this compound to prepare a series of novel chromone derivatives with enhanced biological activities.

The synthesis of 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one typically involves several steps, including the formation of the chromone core and subsequent functionalization with the oxirane ring and dimethyl groups. Various methods have been reported in the literature, each with its advantages and limitations. A recent review in Chemical Reviews summarized these synthetic strategies and highlighted the importance of optimizing reaction conditions to achieve high yields and purity.

In conclusion, 4,8-Dimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one (CAS No. 125733-45-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure endows it with diverse biological activities, making it an attractive target for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.